N-[[4-(Aminomethyl)-2-fluorophenyl]methyl]-2-naphthalen-1-ylacetamide;hydrochloride

• IUPAC Name: N-[[4-(aminomethyl)-2-fluorophenyl]methyl]-2-naphthalen-1-ylacetamide;hydrochloride
• InChI: InChI=1S/C20H19FN2O.ClH/c21-19-10-14(12-22)8-9-17(19)13-23-20(24)11-16-6-3-5-15-4-1-2-7-18(15)16;/h1-10H,11-13,22H2,(H,23,24);1H
• InChI Key: IAWGEYPRUDJWSI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CC(=O)NCC3=C(C=C(C=C3)CN)F.Cl
• Molecular Formula: C20H20ClFN2O
• Molecular Weight: 358.8 g/mol
• CAS No.: 2418723-02-9

Description

N-[[4-(Aminomethyl)-2-fluorophenyl]methyl]-2-naphthalen-1-ylacetamide;hydrochloride is a useful research compound. Its molecular formula is C20H20ClFN2O and its molecular weight is 358.84. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Alzheimer's Disease Research

• Neurofibrillary Tangles and Beta-Amyloid Plaques Localization : A hydrophobic radiofluorinated derivative was used in conjunction with positron emission tomography to determine the localization and load of neurofibrillary tangles (NFTs) and beta-amyloid senile plaques (APs) in the brains of living Alzheimer's disease patients. This technique is expected to facilitate diagnostic assessment and assist in monitoring response during experimental treatments (Shoghi-Jadid et al., 2002).

Fluorescent Probes for Biological Studies

• Synthesis and Optical Properties of Fluorescent Probes : A novel fluorescent probe for β-amyloids was synthesized, showing high binding affinities toward Aβ(1–40) aggregates in vitro. This study provides a powerful fluorescent probe for the molecular diagnosis of Alzheimer’s disease (Fa et al., 2015).
• Development of Stereodynamic Probes : The development of stereodynamic probes designed to rapidly bind amines, amino alcohols, or amino acids and translate this binding event into a dual (chir)optical response. Such probes could have applications in chirality sensing of various compounds (Bentley & Wolf, 2014).

Other Applications

• Binding Interaction with Serum Albumins : A novel naphthalene base fluorophore showed substantial fluorescence yield increase inside hydrophobic protein surfaces, suggesting its potential as a new fluorescence probe to report changes in protein binding sites or global structure changes such as unfolding/misfolding (Pal et al., 2015).

Safety and Hazards

The safety information available indicates that this compound has some hazards associated with it. The hazard statements include H302, H315, H319, and H335. These codes correspond to specific hazards, such as harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335).